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Compound of Interest

Compound Name: 2-Methoxypropanoic acid

Cat. No.: B1208107

For Researchers, Scientists, and Drug Development Professionals

2-Methoxypropanoic acid, a valuable building block in organic synthesis and pharmaceutical
development, requires careful handling due to its potential hazards. This technical guide
provides a comprehensive overview of its safety profile, handling precautions, and emergency
procedures to ensure a safe laboratory environment. While specific quantitative toxicological
data such as LD50 values are not readily available in public literature, the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides a clear framework for its
hazardous properties.

Core Safety and Hazard Information

2-Methoxypropanoic acid is classified as harmful if swallowed and can cause skin and eye
irritation, as well as respiratory irritation.[1][2] Adherence to proper safety protocols is therefore
essential to minimize risk.

GHS Classification and Physical Properties

The following table summarizes the key hazard classifications and physical characteristics of 2-
Methoxypropanoic acid.
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Parameter Value Source(s)
GHS Pictogram [1]
Signal Word Warning [1][2]

Hazard Statements

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[1](2]

Precautionary Statements

P261, P264, P270, P271,
P280, P301+P312,

P302+P352, P304+P340,
P305+P351+P338, P312,
P321, P330, P332+P313,
P337+P313, P362,

P403+P233, P405, P501

[2]

Molecular Formula C4HsOs3 [1]
Molecular Weight 104.11 g/mol [2]
Density 1.0915 g/cm3 @ 20 °C [2]
Boiling Point 105-108 °C @ 25 Torr [2]
Flash Point 87.1+13.3°C [2]

Handling and Storage Protocols

To mitigate the risks associated with 2-Methoxypropanoic acid, the following handling and

storage procedures should be strictly followed:

» Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of vapors.

» Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.
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o Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene).

o Body Protection: Wear a lab coat and closed-toe shoes.

» Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly after
handling.

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.

Emergency Procedures: Spill Response Workflow

A prompt and appropriate response to a spill is crucial to prevent harm to personnel and the
environment. The following workflow outlines the steps for handling a 2-Methoxypropanoic
acid spill.
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Initial Response

Evacuate Immediate Area

& Alert Others

If safe to do so

Assess the Spill
(Size & Location)

Don Appropriate PPE

(Gloves, Goggles, Lab Coat)

Containment & Neutralization

Contain the Spill
with Absorbent Material

Neutralize with a Weak Base
(e.g., Sodium Bicarbonate)

If not neutral

Check pH with Litmus Paper
(Target: Neutral)

Once neutral

Cleanup & Disposal

Absorb Neutralized Residue

Collect Waste in a
Labeled, Sealable Container

Decontaminate Spill Area
with Soap & Water

Dispose of Waste according to
Institutional Protocols

Click to download full resolution via product page

Caption: Workflow for handling a 2-Methoxypropanoic acid spill.
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Toxicological Information: A Note on Data Gaps

While the GHS classification indicates potential for acute oral toxicity, specific LD50 (median
lethal dose) values for 2-Methoxypropanoic acid are not readily found in publicly available
toxicological databases.[1] Much of the available literature focuses on its metabolite, 2-
methoxypropanol-1. For instance, a prenatal developmental toxicity study in rabbits on 2-
methoxypropionic acid, a closely related compound, identified a No-Observed-Adverse-Effect
Level (NOAEL) for developmental toxicity at 26 mg/kg body weight/day.[3] However, direct
extrapolation of this data to 2-Methoxypropanoic acid should be done with caution. In the
absence of specific toxicity data, a conservative approach to handling, assuming a moderate
level of toxicity as indicated by the "Harmful if swallowed" classification, is prudent.

Disclaimer: This guide is intended for informational purposes only and should not be
substituted for a comprehensive risk assessment conducted by qualified professionals. Always
consult the specific Safety Data Sheet (SDS) provided by the supplier and adhere to all
institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1208107?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

